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Compound of Interest

Compound Name: 4-Acetylbenzenesulfonyl chloride

Cat. No.: B160590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 4-
Acetylbenzenesulfonyl Chloride in Modern
Chemistry
4-Acetylbenzenesulfonyl chloride, a bifunctional aromatic compound, stands as a pivotal

intermediate in the landscape of organic synthesis and medicinal chemistry. Its unique

molecular architecture, featuring both a reactive sulfonyl chloride and a ketone functional

group, offers a versatile platform for the construction of complex molecular entities. This guide

provides an in-depth exploration of its physicochemical properties, detailed protocols for its

synthesis and analysis, and insights into its applications, particularly in the realm of drug

discovery and development.[1] The strategic placement of the acetyl group at the para position

influences the reactivity of the sulfonyl chloride, making it a valuable reagent for creating

targeted molecules with specific functionalities.[1] Understanding the nuances of this

compound is paramount for chemists aiming to leverage its capabilities in the synthesis of

novel therapeutic agents and advanced materials.[1]
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The physical and chemical characteristics of 4-Acetylbenzenesulfonyl chloride dictate its

handling, storage, and reactivity. A thorough understanding of these properties is essential for

its effective and safe utilization in a laboratory setting.

Table 1: Key Physicochemical Properties of 4-Acetylbenzenesulfonyl Chloride

Property Value Source(s)

CAS Number 1788-10-9 [2][3][4]

Molecular Formula C₈H₇ClO₃S [2][3][4]

Molecular Weight 218.66 g/mol [2][3][4]

Appearance
White to orange to brown

crystalline powder
[1]

Melting Point 83-87 °C [5]

Boiling Point 338.6 °C at 760 mmHg [5]

Solubility

Soluble in water (201.8 mg/L at

25°C). Slightly soluble in

chloroform and methanol, and

sparingly soluble in DMSO.

[1]

Density 1.387 g/cm³ [5]

InChI Key
FXVDNCRTKXMSEZ-

UHFFFAOYSA-N
[2][3][4]

Note: The appearance of the compound can vary depending on its purity.

The reactivity of 4-Acetylbenzenesulfonyl chloride is primarily centered around the sulfonyl

chloride group. This functional group is highly electrophilic, making it susceptible to nucleophilic

attack by a wide range of compounds, including amines, alcohols, and water.[5] This reactivity

is the cornerstone of its utility in synthesizing sulfonamides, sulfonate esters, and sulfonic

acids. The presence of the acetyl group, an electron-withdrawing moiety, can modulate the

reactivity of the sulfonyl chloride group.
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Synthesis and Purification: A Practical Approach
The synthesis of 4-Acetylbenzenesulfonyl chloride is typically achieved through the

chlorosulfonation of acetophenone. This electrophilic aromatic substitution reaction introduces

the sulfonyl chloride group onto the aromatic ring. The following protocol is a representative

method for its preparation.

Experimental Protocol: Synthesis of 4-
Acetylbenzenesulfonyl Chloride
Diagram 1: Synthesis Workflow
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Reaction Setup

Reaction

Work-up

Purification

Acetophenone

Reaction Vessel (0-5 °C)

Chlorosulfonic Acid

Stirring at 0-5 °C

Slow addition of Acetophenone

Stirring at Room Temperature

Pouring onto Crushed Ice

Filtration

Washing with Cold Water

Recrystallization (e.g., from Hexane/Ethyl Acetate)

Drying under Vacuum

Pure 4-Acetylbenzenesulfonyl chloride
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Sample Preparation

Spectroscopic Analysis Chromatographic Analysis

Data Interpretation

Synthesized 4-Acetylbenzenesulfonyl chloride

FTIR Spectroscopy NMR Spectroscopy (¹H & ¹³C) HPLC

Confirm Structure Assess Purity

Final Product Characterization
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HCl+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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